Ethyl 3-(2,4-dimethoxybenzamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[(2,4-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C20H19NO6/c1-4-26-20(23)18-17(13-7-5-6-8-15(13)27-18)21-19(22)14-10-9-12(24-2)11-16(14)25-3/h5-11H,4H2,1-3H3,(H,21,22)
• InChI Key: YVZPLBVYBWCHJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H19NO6
• Molecular Weight: 369.4 g/mol

Description

Benzofurans show a broad range of biological activity, which motivates significant interest of researchers toward this class of heterocycles. Some derivatives of benzofuran-3-carboxylic acid have been identified and patented in recent years as promising drug candidates that are at various stages of preclinical and clinical studies.

Synthesis Analysis

The condensation of phenols with acetoacetic ester derivatives using Fe-catalyzed oxidative cross coupling provides one of the methods that are useful for the preparation of benzofuran-3-carboxylate esters. The main advantage of this method is the availability of the starting compounds – catalyst (Fe(III) salt), oxidant ((t-BuO)2), and ligand (1,10-phenanthroline).

Chemical Reactions Analysis

The construction of two fused rings from nonaromatic precursors is a difficult task in heterocyclic chemistry. The proposed reaction mechanism included: a Knoevenagel condensation leading to the formation of furan, followed by annulation of a cyclohexane by oxo-Michael reaction and aromatization of the intermediate by the action of NBS.

Scientific Research Applications

Anti-Tumor Activity

. . The specific mechanisms and effectiveness of “Ethyl 3-(2,4-dimethoxybenzamido)benzofuran-2-carboxylate” in this context would require further research.

Antibacterial Properties

. They could potentially be used in the development of new antibacterial agents. Further studies would be needed to confirm the antibacterial efficacy of this specific compound.

Anti-Oxidative Effects

. This suggests potential applications in conditions where oxidative stress plays a role. The specific anti-oxidative effects of “Ethyl 3-(2,4-dimethoxybenzamido)benzofuran-2-carboxylate” would need to be investigated.

Anti-Viral Applications

. . Whether “Ethyl 3-(2,4-dimethoxybenzamido)benzofuran-2-carboxylate” has similar anti-viral properties would require further research.

Drug Lead Compounds

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Synthesis of Complex Benzofuran Derivatives

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Future Directions

Benzofuran and its derivatives have attracted much attention owing to their biological activities and potential applications as drugs. Future research will likely continue to explore the synthesis, properties, and potential applications of these and related compounds.